Cas no 2229477-93-2 (methyl 2-(3-amino-3-methylbutyl)benzoate)

• Product Name: methyl 2-(3-amino-3-methylbutyl)benzoate
• CAS No: 2229477-93-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5935167
• PubChem ID: 165648686
• Update Time: 2025-10-29

methyl 2-(3-amino-3-methylbutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-3-methylbutyl)benzoate
• EN300-1792123
• 2229477-93-2

• Inchi： 1S/C13H19NO2/c1-13(2,14)9-8-10-6-4-5-7-11(10)12(15)16-3/h4-7H,8-9,14H2,1-3H3
• InChI Key： MZVNQKCQBMADAR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CCC(C)(C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-(3-amino-3-methylbutyl)benzoate

Methyl 2-(3-Amino-3-Methylbutyl)Benzoate: An Overview of CAS No. 2229477-93-2

Methyl 2-(3-amino-3-methylbutyl)benzoate (CAS No. 2229477-93-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzoate ester group and a substituted aminoalkyl moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the development of novel compounds and materials.

The molecular formula of methyl 2-(3-amino-3-methylbutyl)benzoate is C14H19NO3, and its molecular weight is approximately 245.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as methyl benzoate and 3-amino-3-methylbutan-1-ol. The synthesis process involves the formation of an amide bond between the carboxylic acid group of methyl benzoate and the amino group of 3-amino-3-methylbutan-1-ol, followed by esterification to yield the final product.

Recent research has focused on the potential biological activities of methyl 2-(3-amino-3-methylbutyl)benzoate. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that methyl 2-(3-amino-3-methylbutyl)benzoate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its biological activities, methyl 2-(3-amino-3-methylbutyl)benzoate has also been explored for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced polymers and coatings. Research published in the Journal of Polymer Science in 2020 demonstrated that incorporating methyl 2-(3-amino-3-methylbutyl)benzoate into polymer matrices significantly improved their mechanical properties and thermal stability.

The physical properties of methyl 2-(3-amino-3-methylbutyl)benzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various applications where solubility and stability are critical factors.

In terms of safety, methyl 2-(3-amino-3-methylbutyl)benzoate is generally considered to be non-toxic and non-hazardous when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The market demand for methyl 2-(3-amino-3-methylbutyl)benzoate is expected to grow in the coming years due to its diverse applications. In the pharmaceutical industry, it is being investigated as a potential lead compound for the development of new drugs targeting inflammatory diseases and other conditions. In materials science, its use in advanced polymers and coatings is expected to drive demand from industries such as automotive, electronics, and construction.

In conclusion, methyl 2-(3-amino-3-methylbutyl)benzoate (CAS No. 2229477-93-2) is a versatile compound with significant potential in various fields. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As more studies are conducted on its biological activities and material applications, it is likely that new uses for this compound will be discovered, further expanding its market potential.